Cas no 80104-73-0 (Ethanone, 1-[3-[(2,4-dinitrophenyl)amino]phenyl]-)

Ethanone, 1-[3-[(2,4-dinitrophenyl)amino]phenyl]- structure
80104-73-0 structure
Product Name:Ethanone, 1-[3-[(2,4-dinitrophenyl)amino]phenyl]-
CAS No:80104-73-0
MF:C14H11N3O5
MW:301.254243135452
CID:706301
PubChem ID:2827247
Update Time:2025-04-19

Ethanone, 1-[3-[(2,4-dinitrophenyl)amino]phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-[3-[(2,4-dinitrophenyl)amino]phenyl]-
    • 1-[3-(2,4-dinitroanilino)phenyl]ethanone
    • 3-ACETYL-2',4'-DINITRODIPHENYLAMINE
    • 1-{3-[(2,4-dinitrophenyl)amino]phenyl}ethanone
    • 80104-73-0
    • DTXSID10385138
    • AKOS000486048
    • 1-[3-(2,4-Dinitroanilino)phenyl]ethan-1-one
    • CBDivE_000334
    • Inchi: 1S/C14H11N3O5/c1-9(18)10-3-2-4-11(7-10)15-13-6-5-12(16(19)20)8-14(13)17(21)22/h2-8,15H,1H3
    • InChI Key: NZXMSLNLTAUBHE-UHFFFAOYSA-N
    • SMILES: O=C(C)C1=CC=CC(=C1)NC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 301.06987046g/mol
  • Monoisotopic Mass: 301.06987046g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 445
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 121Ų

Ethanone, 1-[3-[(2,4-dinitrophenyl)amino]phenyl]- Related Literature

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